Cas no 542-48-3 (26-HENPENTACONTANONE)

• Product Name: 26-HENPENTACONTANONE
• CAS No: 542-48-3
• MF: C₅₁H₁₀₂O
• MW: 731.354997158051
• CID: 3280087
• PubChem ID: 12302783
• Update Time: 2025-04-21

26-HENPENTACONTANONE Chemical and Physical Properties

Names and Identifiers

• 26-HENPENTACONTANONE
• DTXSID801315361
• 542-48-3

• Inchi： 1S/C51H102O/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-43-45-47-49-51(52)50-48-46-44-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-50H2,1-2H3
• InChI Key： PKZJUYOBOWNULS-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 730.79306787Da
• Monoisotopic Mass: 730.79306787Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 52
• Rotatable Bond Count: 48
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 25.4
• Topological Polar Surface Area: 17.1Ų